Cas no 610276-97-6 (3-methylimidazo1,5-apyridine-1-carbaldehyde)

3-Methylimidazo[1,5-a]pyridine-1-carbaldehyde is a heterocyclic organic compound featuring a fused imidazo-pyridine core with a formyl functional group at the 1-position and a methyl substituent at the 3-position. This structure imparts reactivity suitable for further derivatization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The aldehyde group enables condensation reactions, while the electron-rich heterocyclic system enhances its utility in cross-coupling and cyclization processes. Its well-defined molecular framework ensures consistent performance in complex transformations. The compound is typically handled under controlled conditions due to its sensitivity, and purity is critical for optimal results in synthetic applications.
3-methylimidazo1,5-apyridine-1-carbaldehyde structure
610276-97-6 structure
Product Name:3-methylimidazo1,5-apyridine-1-carbaldehyde
CAS No:610276-97-6
MF:C9H8N2O
MW:160.17262172699
MDL:MFCD05865920
CID:1057653
PubChem ID:1383643
Update Time:2025-10-07

3-methylimidazo1,5-apyridine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Methylimidazo[1,5-a]pyridine-1-carbaldehyde
    • 3-methyl-4-hydroimidazo[1,5-a]pyridinecarbaldehyde
    • 3-Methyl-imidazo[1,5-a]pyridine-1-carbaldehyde
    • 3-methylimidazo[1,5-a]pyridine-1-carbaldehyde(SALTDATA: FREE)
    • AC1LQW1T
    • AC1Q2OWI
    • CTK7I0538
    • MolPort-000-475-177
    • SBB038810
    • BS-38361
    • SY168064
    • DB-357229
    • SCHEMBL15181795
    • CS-0247047
    • Z57728120
    • F1947-0003
    • 610276-97-6
    • AKOS000267244
    • 3-Methyl-imidazo[1,5-a]pyridine-1-carbaldehyde, AldrichCPR
    • G30491
    • EN300-35472
    • MFCD05865920
    • DTXSID60362575
    • Imidazo[1,5-a]pyridine-1-carboxaldehyde, 3-methyl- (9CI)
    • 3-methylimidazo1,5-apyridine-1-carbaldehyde
    • MDL: MFCD05865920
    • Inchi: 1S/C9H8N2O/c1-7-10-8(6-12)9-4-2-3-5-11(7)9/h2-6H,1H3
    • InChI Key: VBGXAPXLVGMZBR-UHFFFAOYSA-N
    • SMILES: O=CC1=C2C=CC=CN2C(C)=N1

Computed Properties

  • Exact Mass: 160.063662883g/mol
  • Monoisotopic Mass: 160.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 34.4Ų

3-methylimidazo1,5-apyridine-1-carbaldehyde Pricemore >>

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